Cas no 1361498-76-1 (3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361498-76-1
• MF: C₁₁H₆Cl₄N₂
• MW: 307.990738391876
• CID: 4968699
• Update Time: 2025-05-24

3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl4N2/c12-6-3-9(16)11(17-4-6)5-1-7(13)10(15)8(14)2-5/h1-4H,16H2
• InChI Key： NZXXNQHLLOPMRG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC(=CN=1)Cl)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine

Introduction to 3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361498-76-1) and Its Emerging Applications in Chemical Biology

3-Amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361498-76-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and roles in drug discovery. The presence of multiple functional groups, including an amino group, a chloro substituent, and a trichlorophenyl moiety, contributes to its complex reactivity and potential therapeutic applications.

The structural framework of 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine incorporates several key features that make it a promising candidate for further investigation. The amino group at the 3-position enhances its ability to participate in hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the chloro substituents at the 5-position introduce electrophilic centers that can engage in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. The trichlorophenyl group at the 2-position further increases the compound's lipophilicity and electronic properties, making it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine has shown particular promise in preclinical studies. Its ability to modulate key biological pathways has led researchers to investigate its role in developing novel therapeutic agents.

One of the most compelling aspects of 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine is its potential as a scaffold for drug discovery. The compound's structural features allow it to interact with various biological targets through multiple mechanisms. For instance, its amino group can form hydrogen bonds with polar residues in protein active sites, while its chloro substituents can engage in hydrophobic interactions or participate in metal coordination. These properties make it an ideal candidate for designing molecules with high affinity and selectivity for specific biological targets.

Recent research has highlighted the compound's role in modulating enzyme activity. Enzymes are critical biological catalysts that play essential roles in numerous cellular processes. By targeting specific enzymes with small molecules like 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine, researchers aim to develop drugs that can either inhibit or activate these enzymes depending on therapeutic needs. For example, studies have shown that this compound can inhibit certain kinases by competing with ATP binding or by stabilizing enzyme-inhibitor complexes. Such interactions are crucial for developing treatments against diseases caused by aberrant kinase activity.

The trichlorophenyl group in 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine also contributes to its pharmacological versatility. This moiety can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. Additionally, trichlorophenyl derivatives have been reported to exhibit favorable pharmacokinetic profiles due to their enhanced solubility and bioavailability. These characteristics make them particularly attractive for developing orally active drugs that can reach their target sites efficiently.

In vitro studies have provided valuable insights into the biological activity of 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine. These studies have revealed that the compound can interact with various proteins and enzymes involved in cancer progression, inflammation, and other diseases. For instance, research has shown that it can inhibit the activity of certain tyrosine kinases by binding to their ATP-binding pockets or by inducing conformational changes that disrupt their function. Such findings have opened up new avenues for developing targeted therapies against cancer and inflammatory disorders.

The compound's potential as an anticancer agent has been particularly well-documented. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. By targeting key signaling pathways involved in cancer development, small molecules like 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine can help restore normal cellular function and inhibit tumor growth. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing healthy cells from toxicity. This selectivity is critical for developing effective treatments that minimize side effects.

Another area where 3-amino-5-chloro-2-(3,4,5-trichlorophenyl)pyridine has shown promise is in modulating inflammatory responses. Inflammation is a key driver of many chronic diseases, including arthritis and cardiovascular disorders. By inhibiting inflammatory pathways such as NF-κB or MAPK signaling cascades, this compound may help reduce inflammation and alleviate symptoms associated with these conditions. Early clinical trials have provided encouraging results regarding its potential as an anti-inflammatory agent.

The synthesis of 3-amino-5-chloro-2-(3，4，5-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity。 Key synthetic strategies include nucleophilic substitution reactions，cross-coupling reactions，and cyclization processes。 The presence of multiple chlorine atoms necessitates careful handling under inert conditions to prevent unwanted side reactions。 Advances in synthetic methodologies have enabled more efficient production methods，which are essential for large-scale applications。

The chemical stability of CAS No 1361498 76 1 is another important consideration。 Factors such as pH，temperature，and storage conditions can affect its integrity。 Proper handling procedures must be followed to maintain its efficacy during storage and transportation。 Researchers have developed protocols for stabilizing this compound under various conditions，ensuring its reliability for both laboratory research and industrial applications。

The future prospects of CAS No 1361498 76 1 are promising，with ongoing research exploring new therapeutic applications。 Collaborative efforts between academia and industry are driving innovation in drug discovery，and this compound represents a valuable asset in this endeavor。 As our understanding of biological systems continues to evolve，the potential uses for such specialized molecules will undoubtedly expand。